Cas no 711-95-5 (4-(Bromomethyl)-2,6-dimethylphenyl acetate)

• Product Name: 4-(Bromomethyl)-2,6-dimethylphenyl acetate
• CAS No: 711-95-5
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 1094599
• PubChem ID: 13296935
• Update Time: 2025-04-26

4-(Bromomethyl)-2,6-dimethylphenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2,6-dimethylphenyl acetate
• acetic acid,4-(bromomethyl)-2,6-dimethylphenol
• SCHEMBL1974691
• JARMUKWSAYQPKJ-UHFFFAOYSA-N
• 4-(Bromomethyl)-2,6-dimethylphenylacetate
• 711-95-5
• [4-(bromomethyl)-2,6-dimethylphenyl] acetate

• Inchi： 1S/C11H13BrO2/c1-7-4-10(6-12)5-8(2)11(7)14-9(3)13/h4-5H,6H2,1-3H3
• InChI Key： JARMUKWSAYQPKJ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C)C(=C(C)C=1)OC(C)=O

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(Bromomethyl)-2,6-dimethylphenyl acetate

Chemical Profile of 4-(Bromomethyl)-2,6-dimethylphenyl acetate (CAS No. 711-95-5)

4-(Bromomethyl)-2,6-dimethylphenyl acetate, identified by the Chemical Abstracts Service Number (CAS No.) 711-95-5, is a significant compound in the realm of organic synthesis and pharmaceutical research. This compound, featuring a bromomethyl functional group attached to a dimethylated phenyl ring esterified with acetic acid, exhibits unique reactivity that makes it a valuable intermediate in the development of various chemical entities.

The structural motif of 4-(Bromomethyl)-2,6-dimethylphenyl acetate positions it as a versatile building block for the synthesis of more complex molecules. The presence of the bromomethyl group allows for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This characteristic is particularly useful in medicinal chemistry, where such intermediates are often employed to construct pharmacophores with tailored biological activities.

In recent years, there has been growing interest in the application of 4-(Bromomethyl)-2,6-dimethylphenyl acetate in the synthesis of novel therapeutic agents. Researchers have leveraged its reactivity to develop compounds with potential applications in oncology, neurology, and anti-inflammatory treatments. For instance, studies have demonstrated its utility in generating bisubstituted benzene derivatives that exhibit inhibitory effects on specific enzymatic targets implicated in disease pathways.

The dimethylation at the 2- and 6-positions of the phenyl ring in 4-(Bromomethyl)-2,6-dimethylphenyl acetate contributes to its stability and influences its electronic properties, making it an attractive scaffold for further functionalization. This structural feature has been exploited in designing molecules with enhanced binding affinity and selectivity. The acetic acid ester moiety further adds to the compound's synthetic value, as it can be readily hydrolyzed or converted into other ester or amide derivatives under appropriate conditions.

Advances in synthetic methodologies have expanded the scope of applications for 4-(Bromomethyl)-2,6-dimethylphenyl acetate. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of biaryl systems incorporating this intermediate. Additionally, flow chemistry approaches have been utilized to streamline its preparation and subsequent transformations, improving yield and scalability.

The pharmaceutical industry has taken note of these developments, with several companies incorporating 4-(Bromomethyl)-2,6-dimethylphenyl acetate into their research pipelines. Its role as a key intermediate in drug discovery underscores its importance in modern medicinal chemistry. By facilitating the rapid assembly of complex molecular architectures, this compound accelerates the pace at which novel therapeutics can be developed and brought to clinical evaluation.

From a chemical biology perspective, 4-(Bromomethyl)-2,6-dimethylphenyl acetate has been used to probe signaling pathways and understand molecular interactions at a deeper level. Its derivatives serve as tools to investigate enzyme mechanisms and identify potential therapeutic targets. Such studies not only contribute to fundamental scientific knowledge but also provide actionable insights for drug design.

The environmental impact of synthesizing and handling 4-(Bromomethyl)-2,6-dimethylphenyl acetate is another consideration that has garnered attention. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry aimed at making pharmaceutical manufacturing more environmentally responsible.

In conclusion,4-(Bromomethyl)-2,6-dimethylphenyl acetate (CAS No. 711-95-5) remains a cornerstone compound in synthetic organic chemistry and pharmaceutical research. Its unique structural features and reactivity make it indispensable for constructing complex molecules with potential therapeutic applications. As research continues to evolve，this compound will undoubtedly continue to play a pivotal role in advancing chemical biology and drug discovery efforts worldwide.